BIS(1-BUTYLPENTYL) DECANE-1,10-DIYL DIGLUTARATE
Description
BIS(1-BUTYLPENTYL) DECANE-1,10-DIYL DIGLUTARATE, commonly known as BPDD, is a synthetic compound that has received increasing attention in the scientific community due to its potential applications in various fields. BPDD is a dibasic ester of glutaric acid and a branched-chain aliphatic hydrocarbon. It is a colorless, viscous liquid with a faint odor. Its chemical structure is C32H64O6 and it has a molecular weight of 568.87 g/mol. BPDD has a melting point of -60 °C and a boiling point of 210 °C.
Scientific Research Applications
Preparation of Optode Membranes
Bis(1-butylpentyl)decane-1,10-diyl diglutarate can be used for the preparation of optode membranes . These membranes are sodium selective and are based on neutral ionophore .
Sodium Concentration Measurement in Human Blood Plasma
The optode membranes prepared using Bis(1-butylpentyl)decane-1,10-diyl diglutarate can be used to measure total sodium concentration in human blood plasma . This application is crucial in medical diagnostics as sodium levels in the blood can indicate various health conditions.
Preparation of Nitrite-Selective Membrane Electrode
This compound can also be used for the preparation of nitrite-selective membrane electrode . This electrode can be used for the potentiometric determination of NAD(P)H coenzymes .
Highly Lipophilic Plasticizer
Bis(1-butylpentyl)decane-1,10-diyl diglutarate is a highly lipophilic plasticizer . This means it can be used to increase the flexibility, workability, and durability of plastics.
properties
IUPAC Name |
5-O-nonan-5-yl 1-O-[10-(5-nonan-5-yloxy-5-oxopentanoyl)oxydecyl] pentanedioate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C38H70O8/c1-5-9-23-33(24-10-6-2)45-37(41)29-21-27-35(39)43-31-19-17-15-13-14-16-18-20-32-44-36(40)28-22-30-38(42)46-34(25-11-7-3)26-12-8-4/h33-34H,5-32H2,1-4H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AAEJKGTZDCFBEA-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCC(CCCC)OC(=O)CCCC(=O)OCCCCCCCCCCOC(=O)CCCC(=O)OC(CCCC)CCCC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C38H70O8 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
655.0 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Bis(1-butylpentyl)decane-1,10-diyl diglutarate | |
Q & A
Q1: What is the role of BIS(1-BUTYLPENTYL) DECANE-1,10-DIYL DIGLUTARATE in the valproate-selective electrode?
A: BIS(1-BUTYLPENTYL) DECANE-1,10-DIYL DIGLUTARATE acts as a membrane solvent in the valproate-selective electrode []. It is a key component of the poly(vinyl chloride) membrane matrix, which also incorporates Gallium(III) tetraphenylporphyrin (GaTPP) as the ionophore. The properties of ETH 469, alongside other components, contribute to the electrode's ability to selectively detect valproate ions.
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